Cas no 2229175-19-1 (2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine)

2-(2,6-Dichloropyridin-4-yl)ethyl(methyl)amine is a versatile intermediate in organic synthesis, characterized by its dichloropyridine backbone and ethyl(methyl)amine functional group. This compound is particularly valuable in pharmaceutical and agrochemical research due to its reactivity and potential as a building block for more complex molecules. The presence of chlorine atoms at the 2- and 6-positions of the pyridine ring enhances its electrophilic properties, facilitating nucleophilic substitution reactions. The ethyl(methyl)amine moiety further contributes to its utility in derivatization and functionalization processes. Its stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for researchers developing novel bioactive compounds.
2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine structure
2229175-19-1 structure
Product Name:2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine
CAS No:2229175-19-1
MF:C8H10Cl2N2
MW:205.084399700165
CID:6396464
PubChem ID:165798273
Update Time:2025-06-25

2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine
    • 2229175-19-1
    • [2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
    • EN300-1977618
    • Inchi: 1S/C8H10Cl2N2/c1-11-3-2-6-4-7(9)12-8(10)5-6/h4-5,11H,2-3H2,1H3
    • InChI Key: HDFPKMAMHTVMIO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(N=1)Cl)CCNC

Computed Properties

  • Exact Mass: 204.0221037g/mol
  • Monoisotopic Mass: 204.0221037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 24.9Ų

2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1977618-0.05g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
0.05g
$1104.0 2023-09-16
Enamine
EN300-1977618-0.1g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
0.1g
$1157.0 2023-09-16
Enamine
EN300-1977618-0.25g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
0.25g
$1209.0 2023-09-16
Enamine
EN300-1977618-0.5g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
0.5g
$1262.0 2023-09-16
Enamine
EN300-1977618-1.0g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
1g
$1315.0 2023-05-31
Enamine
EN300-1977618-2.5g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
2.5g
$2576.0 2023-09-16
Enamine
EN300-1977618-5.0g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
5g
$3812.0 2023-05-31
Enamine
EN300-1977618-10.0g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
10g
$5652.0 2023-05-31
Enamine
EN300-1977618-1g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
1g
$1315.0 2023-09-16
Enamine
EN300-1977618-5g
[2-(2,6-dichloropyridin-4-yl)ethyl](methyl)amine
2229175-19-1
5g
$3812.0 2023-09-16

2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine Related Literature

Additional information on 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine

Introduction to 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine (CAS No. 2229175-19-1)

2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229175-19-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with chlorine atoms and functionalized with an ethyl(methyl)amine side chain, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both electron-withdrawing and donating groups in its structure makes it a valuable intermediate for the development of novel therapeutic agents.

The pyridine ring in 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine serves as a privileged scaffold in medicinal chemistry, offering a stable aromatic system that can be further modified to achieve specific biological activities. The 2,6-dichloropyridine moiety enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecules. Additionally, the 4-position isopropyl group introduces steric hindrance and electronic modulation, influencing the compound's reactivity and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic compounds in designing drugs with enhanced binding affinity and selectivity. Studies have demonstrated that the chloro-substituted pyridine derivatives can act as effective ligands for enzymes and receptors involved in various disease pathways. For instance, modifications at the 4-position of the pyridine ring have been shown to improve metabolic stability and reduce off-target effects, making these compounds attractive candidates for further optimization.

The ethyl(methyl)amine side chain in 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine provides a versatile handle for further functionalization. This side chain can be readily modified through alkylation, acylation, or other transformations to introduce additional pharmacophores or improve solubility profiles. Such modifications are crucial in fine-tuning the pharmacokinetic properties of drug candidates, ensuring they exhibit optimal bioavailability and efficacy.

In the context of modern drug discovery, the synthesis of 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine exemplifies the synergy between synthetic organic chemistry and biopharmaceutical research. The compound's structural features align well with current trends in developing small-molecule inhibitors targeting protein-protein interactions and enzyme cascades. For example, recent publications have explored its potential as a precursor for kinase inhibitors, where the chloro-pyridine core facilitates coordination with metal ions often present in active enzyme sites.

The versatility of 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine also extends to its role as a building block in peptidomimetics and fragment-based drug design. By incorporating this scaffold into larger molecular frameworks, researchers can exploit its known biological activity while introducing novel chemical entities to enhance therapeutic outcomes. This approach leverages the scaffold-hopping strategy, a powerful technique in medicinal chemistry that has led to the discovery of several FDA-approved drugs.

From a synthetic perspective, the preparation of 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine involves multi-step reactions that showcase modern synthetic methodologies. Techniques such as cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), nucleophilic substitutions, and protecting group strategies are employed to construct the desired structure efficiently. The optimization of these synthetic routes is critical for large-scale production and cost-effectiveness in pharmaceutical manufacturing.

The pharmacological profile of 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine is still under investigation, but preliminary data suggest promising applications in treating inflammatory diseases and neurological disorders. The compound's ability to modulate key signaling pathways makes it a candidate for therapeutic intervention in conditions characterized by aberrant protein-protein interactions or enzyme dysregulation. Further preclinical studies are warranted to elucidate its mechanism of action and potential clinical utility.

In conclusion, 2-(2,6-dichloropyridin-4-yl)ethyl(methyl)amine (CAS No. 2229175-19-1) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of functional groups and synthetic accessibility positions it as a valuable asset for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, future studies will likely expand its role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd